3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]-N-(3-ethylphenyl)propanamide

• IUPAC Name: 3-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanyl-N-(3-ethylphenyl)propanamide
• InChI: InChI=1S/C21H22N2O3S/c1-2-15-7-6-8-16(13-15)22-19(24)11-12-27-18-14-20(25)23(21(18)26)17-9-4-3-5-10-17/h3-10,13,18H,2,11-12,14H2,1H3,(H,22,24)
• InChI Key: GOLJQLHWNWNIBY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CCSC2CC(=O)N(C2=O)C3=CC=CC=C3
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]-N-(3-ethylphenyl)propanamide, also known as Compound X, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of thioamides and has shown promising results in various scientific research studies.

Mechanism of Action

The exact mechanism of action of 3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]-N-(3-ethylphenyl)propanamide X is not fully understood. However, it is believed to work by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. By inhibiting HDAC activity, 3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]-N-(3-ethylphenyl)propanamide X can induce cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]-N-(3-ethylphenyl)propanamide X has been shown to have various biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It can also inhibit the production of inflammatory cytokines, leading to its anti-inflammatory and analgesic properties. Additionally, it has been shown to have antioxidant properties, which can help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]-N-(3-ethylphenyl)propanamide X is its potent anticancer activity against various cancer cell lines. It also has anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. However, one of the limitations of 3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]-N-(3-ethylphenyl)propanamide X is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]-N-(3-ethylphenyl)propanamide X. One potential direction is to investigate its potential as a therapeutic agent for the treatment of various types of cancer, including breast, lung, and colon cancer. Another potential direction is to explore its potential as a treatment for chronic pain and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of 3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]-N-(3-ethylphenyl)propanamide X and to optimize its pharmacokinetic properties for in vivo use.
Conclusion:
In conclusion, 3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]-N-(3-ethylphenyl)propanamide X is a synthetic compound that has shown promising results in various scientific research studies. It has potent anticancer activity against various cancer cell lines, anti-inflammatory and analgesic properties, and antioxidant properties. Further research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for in vivo use.

Scientific Research Applications

3-[(2,5-dioxo-1-phenyl-3-pyrrolidinyl)thio]-N-(3-ethylphenyl)propanamide X has been extensively studied for its potential therapeutic applications in various scientific research studies. It has shown potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases.